Cas no 16740-87-7 (Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester)

Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester structure
16740-87-7 structure
Product Name:Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester
CAS No:16740-87-7
MF:C14H9N3O3S
MW:299.304561376572
CID:95683
PubChem ID:12691611
Update Time:2025-04-18

Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester
    • [4-[(4-nitrobenzoyl)amino]phenyl] thiocyanate
    • 16740-87-7
    • 4-(4-Nitrobenzamido)phenyl thiocyanate
    • DTXSID30507052
    • Inchi: 1S/C14H9N3O3S/c15-9-21-13-7-3-11(4-8-13)16-14(18)10-1-5-12(6-2-10)17(19)20/h1-8H,(H,16,18)
    • InChI Key: DPPZQFFSGRJGLU-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC(=CC=1)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 299.03646233g/mol
  • Monoisotopic Mass: 299.03646233g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 124Ų
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